4'-Formylbiphenyl-3-carboxylic acid
Overview
Description
4’-Formylbiphenyl-3-carboxylic acid is a chemical compound with the molecular formula C14H10O3 . It is also known by other names such as 3-(4-formylphenyl)benzoic acid . This compound belongs to the family of biphenyl carboxylic acids and is widely used in scientific experiments as a fluorescent probe for sensing and imaging different types of biomolecules, such as proteins, DNA, and RNA.
Molecular Structure Analysis
The molecular structure of 4’-Formylbiphenyl-3-carboxylic acid is represented by the InChI string InChI=1S/C14H10O3/c15-9-10-4-6-11(7-5-10)12-2-1-3-13(8-12)14(16)17/h1-9H,(H,16,17) . The compound has a molecular weight of 226.23 g/mol .
Physical and Chemical Properties Analysis
4’-Formylbiphenyl-3-carboxylic acid has a molecular weight of 226.23 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound also has a rotatable bond count of 3 . The exact mass of the compound is 226.062994177 g/mol .
Scientific Research Applications
Chemical Synthesis and Catalytic Reactions
- In chemical synthesis, carboxylic acids like 4'-Formylbiphenyl-3-carboxylic acid are often converted to acyl chlorides for various reactions. A study by Villeneuve and Chan (1997) demonstrates a method for preparing acyl chlorides, including formyl chloride, under mild conditions, highlighting the versatility of carboxylic acids in synthesis (Villeneuve & Chan, 1997).
Polymer and Material Science
- Schwarz and Kricheldorf (1995) explored the polycondensation of 4'-acetoxybiphenyl-4-carboxylic acid, leading to the development of fibrous oligomers and whisker-like crystals. This research emphasizes the potential of carboxylic acids in creating novel polymeric materials with unique properties (Schwarz & Kricheldorf, 1995).
Energy Storage and Fuel Cell Technology
- A study by Singh et al. (2016) discusses the use of formic acid, a simple carboxylic acid, in direct formic acid fuel cells (DFAFCs) and as a chemical hydrogen storage material. This underscores the role of carboxylic acids in the development of renewable energy technologies (Singh, Singh, & Kumar, 2016).
Pharmaceuticals and Drug Design
- Carboxylic acids are key components in the design of drugs and pharmaceuticals. Edwards, Pritchard, and Wallace (2003) demonstrated the synthesis of a compound involving 2'-formylbiphenyl-2-carboxylic acid, highlighting its utility in creating complex molecular structures potentially useful in pharmaceutical applications (Edwards, Pritchard, & Wallace, 2003).
Properties
IUPAC Name |
3-(4-formylphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O3/c15-9-10-4-6-11(7-5-10)12-2-1-3-13(8-12)14(16)17/h1-9H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLPKINAPTMTZJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C2=CC=C(C=C2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30383353 |
Source
|
| Record name | 4'-Formylbiphenyl-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30383353 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
222180-20-3 |
Source
|
| Record name | 4′-Formyl[1,1′-biphenyl]-3-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=222180-20-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Formylbiphenyl-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30383353 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(4-Formylphenyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 4'-formylbiphenyl-3-carboxylic acid contribute to the color-tuning properties of the nanoparticles described in the research?
A1: In the study by [], this compound acts as a ligand, binding to the surface of europium-doped lanthanum fluoride (LaF3:Eu3+) nanoparticles. This ligand plays a crucial role in facilitating energy transfer. Upon excitation at specific wavelengths, the ligand absorbs energy and transfers it to the Eu3+ ions embedded within the nanoparticle. The efficiency of this energy transfer is dependent on the excitation wavelength. This dependence results in the emission of different colors, effectively enabling color tunability of the nanoparticles. By varying the excitation wavelength, the researchers demonstrated a shift in the emitted color from red to greenish-blue, even achieving white light generation.
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